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Compound of Interest

Compound Name: C2-Ceramide

Cat. No.: B043508

For researchers and drug development professionals, the integrity of scientific work is
intrinsically linked to a commitment to safety and environmental responsibility. The proper
handling and disposal of specialized chemical compounds like C2-Ceramide are paramount for
ensuring a secure laboratory environment and regulatory compliance. While some safety data
sheets (SDS) state that C2-Ceramide is not classified as a hazardous substance, it is prudent
to treat it as potentially hazardous until its toxicological properties are fully investigated.[1][2]
This guide provides essential, step-by-step procedures for the safe handling and disposal of
C2-Ceramide.

Key Chemical and Safety Data

A summary of essential data for C2-Ceramide (N-Acetyl-D-erythro-sphingosine) is provided
below. Adhering to these parameters is the first step in safe operational conduct.
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Parameter Information Source(s)

N-[(1S,2R,3E)-2-hydroxy-1-
Chemical Name (hydroxymethyl)-3- [11[3]
heptadecen-1-yl]-acetamide

C2 Ceramide, Ceramide
Synonyms (d18:1/2:0), N-acetoyl-D- [1][3]

erythro-sphingosine

CAS Number 3102-57-6 [21[31[4]
Molecular Formula C20H39NO3 [2][4]
Molecular Weight 341.53 g/mol [21[4]
Appearance Crystalline solid [1]

-20°C for long-term storage
Storage Temperature [1][5]
(months to years)

Ethanol: ~33 mg/mIDMSO:
Solubility ~20 mg/mIDimethyl [1]
formamide: ~22 mg/ml

Treat as hazardous chemical
Disposal Recommendation waste. Dispose of at an 516171

approved waste disposal plant.

Operational Plan: From Receipt to Use

Proper handling from the moment the compound enters the laboratory is critical to prevent
accidental exposure and contamination.

Receiving and Storage

Upon receipt, inspect the container for any damage. For long-term stability, C2-Ceramide
should be stored as a crystalline solid at -20°C, where it is stable for at least four years.[1][5]
Always store lipids in glass containers with Teflon-lined caps to prevent contamination from
plastics.[8]
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Preparation of Solutions (Experimental Protocol)

All handling should occur in a well-ventilated area, preferably within a chemical fume hood.[5]

Personal Protective Equipment (PPE): Before handling, wear appropriate PPE, including
safety goggles, a lab coat, and chemical-resistant gloves.[4][6]

» Weighing: If working with the powder form, carefully weigh the required amount, taking
measures to avoid generating dust.[5][9]

e Dissolving: C2-Ceramide is soluble in organic solvents like ethanol, DMSO, and dimethyl
formamide.[1] Dissolve the solid promptly in an appropriate inert solvent.[5] For biological
experiments, further dilutions into aqueous buffers should be made just prior to use. Aqueous
solutions are not recommended for storage for more than one day.[1]

o Equipment: Use only clean glassware and equipment with Teflon lining to prevent
contamination.[5][8]

Disposal Plan: Step-by-Step Procedures

The cardinal rule for disposing of C2-Ceramide is to treat it as hazardous chemical waste.[6]
Never dispose of it down the drain or in the regular trash.[7][9][10] Disposal must always be
conducted in accordance with local, state, and federal regulations.[9]

Personal Protective Equipment (PPE)

Always wear safety glasses or goggles, a lab coat, and chemical-resistant gloves when
handling C2-Ceramide waste.[6]

Waste Segregation and Containment

Proper segregation prevents dangerous chemical reactions and ensures compliant disposal.
[11]

e Solid Waste:

o Collect unused C2-Ceramide powder and any contaminated materials (e.g., weigh boats,
pipette tips, gloves) in a designated, compatible, and clearly labeled hazardous waste
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container.[7][11]

o For small spills, carefully sweep up the solid material to avoid generating dust, and place it
in a sealed, labeled container for disposal.[5][9]

e Liquid Waste:

o Collect all solutions containing C2-Ceramide in a separate, leak-proof, and clearly labeled
hazardous waste container.[7] The container must have a secure screw cap.[11]

o Do not mix C2-Ceramide waste with other incompatible waste streams.[6][11]

o For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the
spill, then place the absorbent material into the sealed hazardous waste container.[4][5]

Labeling and Storage

Proper labeling is a critical regulatory requirement.[10]

e Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"
and the full chemical name: "C2-Ceramide" or "N-Acetyl-D-erythro-sphingosine”.[6][7] The
label should also include the concentration and any known hazards.[6]

o Storage: Store the sealed waste container in a designated Satellite Accumulation Area
(SAA).[10][11] This area must be at or near the point of generation, secure, and away from
general lab traffic.[7][10] The SAA should be inspected weekly for any signs of leakage.[11]

Final Disposal

» Request Pickup: Once the waste container is full, or in accordance with your institution's
schedule, arrange for pickup by the Environmental Health and Safety (EHS) department or a
licensed chemical waste disposal contractor.[7][10] There is typically no charge for this
service.[12]

o Documentation: Maintain accurate records of the generated waste, including the chemical
name, quantity, and disposal date, as required by institutional and regulatory agencies.[7][13]
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Phase 1: Waste Generation & Segregation

Identify C2-Ceramide Waste
(Solid or Liquid)

;

Wear Full PPE
(Goggles, Gloves, Lab Coat)

;

Select Designated
Hazardous Waste Container

;

Place Waste in Container

(Segregate from other chemicals)

Phase 2: Labe%ing & Storage

Securely Seal Container

i

Label Container Correctly
'Hazardous Waste'
'C2-Ceramide'

;

Store in designated
Satellite Accumulation Area (SAA)

$hase 3: Final Dispos:al

DO NOT Dispose

Contact EHS for Pickup

Maintain Disposal Records

Click to download full resolution via product page

in Sink or Trash

Caption: Workflow for the proper disposal of C2-Ceramide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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